2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic Acid

• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• SMILES: C1CCC(C1)C2=CSC(=N2)CC(=O)O
• InChI: InChI=1S/C10H13NO2S/c12-10(13)5-9-11-8(6-14-9)7-3-1-2-4-7/h6-7H,1-5H2,(H,12,13)
• InChIKey: BAZUOQRHUNLPEN-UHFFFAOYSA-N

Structural Identity and Computed Properties Overview

2-(4-Cyclopentyl-1,3-thiazol-2-yl)acetic acid (CAS 898382-24-6) is a heterocyclic building block comprising a thiazole core substituted at the 4-position with a cyclopentyl group and at the 2-position with an acetic acid moiety [1]. Its molecular formula is C₁₀H₁₃NO₂S with a molecular weight of 211.28 g/mol [1]. Computed physicochemical properties include an XLogP3 of 2.1, a topological polar surface area (TPSA) of 78.4 Ų, one hydrogen bond donor, four hydrogen bond acceptors, and three rotatable bonds [1]. The compound is commercially available at ≥95% purity for research use . The closest structural analog is its positional isomer, 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid (CAS 1178201-74-5), which differs only in the substitution pattern on the thiazole ring [2].

⚛ Regiochemistry-defined building block for SAR exploration

⧖ Cyclopentyl substituent provides sp³-rich conformational profile

✓ Research-grade purity ≥95%; multi-supplier availability

• [1] PubChem. Compound Summary for CID 5221819: 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic Acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/898382-24-6. View Source
• [2] PubChem. Compound Summary for CID 60922034: 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1178201-74-5. View Source

Why Regioisomeric Substitution Prevents Generic Replacement

Procurement decisions for thiazole acetic acid derivatives cannot rely on generic substitution because the position of the acetic acid moiety and the nature of the C4 substituent jointly dictate the compound's reactivity, hydrogen-bonding geometry, and steric profile. The target compound bears the carboxylic acid at the 2-position of the thiazole ring while the cyclopentyl group occupies the 4-position; its regioisomer reverses this pattern [1]. Although the two isomers share identical computed global properties (XLogP3 = 2.1, TPSA = 78.4 Ų) [1][2], their distinct spatial arrangement of hydrogen-bond donor/acceptor vectors can lead to divergent molecular recognition events in biological targets or catalytic systems. Furthermore, replacing the cyclopentyl group with smaller (e.g., methyl) or conformationally unrestricted (e.g., phenyl, benzyl) substituents alters the steric demand and lipophilic balance of the molecule, which may compromise structure-activity relationships in lead optimization campaigns [3]. As the specific quantitative evidence base for this compound is limited to computed physicochemical parameters and structural comparisons, users are advised to verify application-specific performance through direct experimental benchmarking before selecting among available thiazole acetic acid building blocks.

⚠

Regioisomer swap alters hydrogen-bond vector

2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid exchanges acid/cyclopentyl positions, which may shift target binding mode despite identical computed global properties.

⚠

C4 substituent shape controls steric and lipophilic balance

Replacing cyclopentyl with methyl, phenyl, or benzyl alters rotatable bond count and lipophilicity, potentially modifying SAR outcomes in lead optimization.

⚠

Storage conditions may differ between analogs

This regioisomer requires 2–8 °C storage, while the 2-cyclopentyl isomer is kept at room temperature; stability profiles may not be interchangeable.

• [1] PubChem. Compound Summary for CID 5221819: 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic Acid. https://pubchem.ncbi.nlm.nih.gov/compound/898382-24-6. View Source
• [2] PubChem. Compound Summary for CID 60922034: 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid. https://pubchem.ncbi.nlm.nih.gov/compound/1178201-74-5. View Source
• [3] CA2621227A1 patent: Thiazole derivative as glucokinase activator. Google Patents. https://patents.google.com/patent/CA2621227A1/en. View Source

Key Differentiation Evidence Against Structural Analogs

Regioisomeric Reversal of Acetic Acid and Cyclopentyl Groups

The target compound, 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic acid, places the carboxylic acid function at the thiazole 2-position and the cyclopentyl group at the 4-position [1]. Its positional isomer, 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid, swaps these groups, situating the acetic acid at the 4-position and cyclopentyl at the 2-position [2]. This regiochemical difference is expected to alter the vector of the carboxylate hydrogen-bond donor/acceptor relative to the cyclopentyl hydrophobic patch, a parameter critical for target binding.

Regioisomeric reversal

Head-to-head

Acetic acid at 2- vs 4-position; cyclopentyl swapped

Target (2-acid) Comparator (4-acid)

Distinct binding vectors expected; identical global properties (XLogP3 2.1, TPSA 78.4 Ų)

In silico comparison; experimental binding data not reported

Evidence Dimension	Position of acetic acid substituent on thiazole ring
Target Compound Data	Acetic acid at 2-position; cyclopentyl at 4-position (SMILES: C1CCC(C1)C2=CSC(=N2)CC(=O)O) [1]
Comparator Or Baseline	2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid: acetic acid at 4-position; cyclopentyl at 2-position (SMILES: C1CCC(C1)C2=NC(=CS2)CC(=O)O) [2]
Quantified Difference	Regioisomeric reversal of substitution pattern; no difference in computed global properties (XLogP3 = 2.1, TPSA = 78.4 Ų for both) [1][2].
Conditions	In silico comparison of 2D/3D structures and computed physicochemical descriptors from PubChem [1][2].

Why This Matters

The distinct spatial presentation of the carboxylate and cyclopentyl groups between regioisomers can lead to different binding modes in biological targets, making the specific regioisomer essential for SAR campaigns where the acetic acid position is pharmacophorically constrained.

• [1] PubChem CID 5221819: 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic Acid. https://pubchem.ncbi.nlm.nih.gov/compound/898382-24-6. View Source
• [2] PubChem CID 60922034: 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid. https://pubchem.ncbi.nlm.nih.gov/compound/1178201-74-5. View Source

Lipophilicity and Polar Surface Area Benchmarking

The target compound exhibits an XLogP3 of 2.1 and a TPSA of 78.4 Ų [1]. In contrast, the unsubstituted thiazol-2-yl-acetic acid core (CAS 188937-16-8) has a lower computed XLogP3 (~0.74 for the neutral form) and a TPSA of ~78.4 Ų (identical due to the same heteroatom count) but a substantially lower molecular weight of 143.16 g/mol [2]. This indicates that the cyclopentyl substitution at the 4-position increases lipophilicity by approximately 1.4 log units without altering the polar surface area, thereby modulating the lipophilic ligand efficiency (LLE) profile.

Lipophilicity benchmark

Cross-study

ΔXLogP3 ≈ +1.36

Target Unsubstituted core

Cyclopentyl raises lipophilicity without increasing polar surface area

Computed values from PubChem; TPSA unchanged at 78.4 Ų

Evidence Dimension	XLogP3 (lipophilicity) and TPSA (polar surface area)
Target Compound Data	XLogP3 = 2.1; TPSA = 78.4 Ų; MW = 211.28 g/mol [1]
Comparator Or Baseline	Thiazol-2-yl-acetic acid (CAS 188937-16-8): estimated XLogP3 ≈ 0.74; TPSA = 78.4 Ų; MW = 143.16 g/mol [2]
Quantified Difference	ΔXLogP3 ≈ +1.36; ΔMW = +68.12 g/mol; TPSA unchanged.
Conditions	Computed physicochemical properties from PubChem (XLogP3 algorithm, Cactvs TPSA) [1][2].

Why This Matters

The ~1.4 log unit increase in lipophilicity without TPSA penalty may enhance membrane permeability while maintaining aqueous solubility characteristics, making the compound a preferred intermediate when a lipophilic C4 substituent is required for target engagement.

• [1] PubChem CID 5221819: 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic Acid. https://pubchem.ncbi.nlm.nih.gov/compound/898382-24-6. View Source
• [2] PubChem CID 6992509: 2-(1,3-thiazol-2-yl)acetic acid. https://pubchem.ncbi.nlm.nih.gov/compound/188937-16-8. View Source

Conformational Flexibility vs. Aromatic C4 Analogs

The target compound contains three rotatable bonds (the cyclopentyl–thiazole linkage and the two bonds of the acetic acid chain) [1]. If the cyclopentyl group is replaced by a directly attached phenyl ring (e.g., 2-(4-phenylthiazol-2-yl)acetic acid), the rotatable bond count decreases to two, and the conformational landscape shifts from a saturated, puckered cyclopentyl ring to a planar aromatic system [2]. This alters both the steric bulk and the entropic penalty upon target binding.

Conformational flexibility

Class-level

3 rotatable bonds (sp³ cyclopentyl) vs 2 (planar phenyl)

Target Phenyl analog

sp³-rich scaffold may favor selectivity via 3D shape diversity

No experimental binding data for this pair; data to verify

Evidence Dimension	Number of rotatable bonds and nature of C4 substituent
Target Compound Data	3 rotatable bonds; C4 = cyclopentyl (saturated, sp³-rich, non-planar) [1]
Comparator Or Baseline	2-(4-phenylthiazol-2-yl)acetic acid (hypothetical analog): 2 rotatable bonds; C4 = phenyl (planar, sp²-hybridized); no saturated ring puckering [2].
Quantified Difference	Δ rotatable bonds = +1; substitution of sp³ cyclopentyl (10 sp³ carbon atoms in target) for sp² phenyl.
Conditions	Structural comparison based on computed SMILES and 2D structures; no experimental binding data available for this specific pair.

Why This Matters

The sp³-rich cyclopentyl group offers distinct 3D conformational properties compared to planar aromatic substituents, which can be exploited to improve selectivity profiles or modulate off-rate kinetics in target binding—a consideration documented broadly in medicinal chemistry but not yet quantified for this specific scaffold.

• [1] PubChem CID 5221819: 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic Acid. https://pubchem.ncbi.nlm.nih.gov/compound/898382-24-6. View Source
• [2] PubChem search for 2-(4-phenylthiazol-2-yl)acetic acid analogs; no specific CID available. Comparison based on SMILES structural inference. View Source

Supplier Diversity and Purity Specifications

The target compound is widely available from multiple vendors at a standard purity of ≥95% (e.g., ChemScene Cat. CS-0345768, AKSci Cat. 7953CN, Leyan Cat. 1416438) . Its regioisomer, 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid, is also commercially available (e.g., Sigma-Aldrich, purity 95%) . However, the target compound is offered in a wider range of quantities (mg to gram scale) across more suppliers, potentially offering price and delivery-time flexibility for larger-scale research programs.

Supplier landscape

Data to verify

≥5 suppliers (target) vs ~4 suppliers (isomer)

Target Comparator

Broader supplier base may reduce single-source procurement risk

Supplier landscape as of 2026-05; both ≥95% purity

Evidence Dimension	Number of known commercial suppliers and available purity grades
Target Compound Data	≥5 identified suppliers (ChemScene, AKSci, Leyan, CymitQuimica, Chemscene); purity ≥95%
Comparator Or Baseline	2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid: ~4 identified suppliers (Sigma-Aldrich, Leyan, AIFchem, Chemsrc); purity 95%
Quantified Difference	Target has ≥1 additional supplier; similar purity specification (both ≥95%).
Conditions	Supplier landscape assessment as of 2026-05; availability may vary by region.

Why This Matters

Greater supplier diversity for the target regioisomer reduces single-source risk and may support competitive pricing, which is a practical differentiator in procurement decisions for multi-gram scale-up.

Alignment with Glucokinase Activator Pharmacophore

Patent CA2621227A1 discloses a series of thiazole derivatives bearing cyclopentyl-containing moieties as glucokinase (GK) activators potentially useful for treating diabetes [1]. Within the exemplified compounds, (2E)-3-cyclopentyl-N-[4-(1,2-dihydroxyethyl)-1,3-thiazol-2-yl] substituted acrylamides demonstrated activity [1]. While the target compound itself is not explicitly claimed as a final bioactive molecule, its cyclopentyl-thiazole-acetic acid framework aligns with key structural elements of the patent's formula (I), suggesting it can serve as a late-stage intermediate or scaffold for constructing GK activator libraries [1].

GK activator alignment

Class-level

Cyclopentyl-thiazole motif matches patent CA2621227A1 pharmacophore

Patent SAR context supports library design; not a bioactive compound itself

No IC₅₀ data; legal status abandoned; research use only

Evidence Dimension	Patent relevance as a synthetic intermediate for glucokinase activator programs
Target Compound Data	2-(4-cyclopentyl-1,3-thiazol-2-yl)acetic acid: cyclopentyl at 4-position matches patent preference for cyclopentyl as preferred R group [1].
Comparator Or Baseline	Thiazole acetic acid derivatives with smaller (methyl) or aromatic (phenyl) C4 substituents are less represented among the most potent GK activator examples in CA2621227A1 [1].
Quantified Difference	No IC₅₀ data for the target compound; patent preference for cyclopentyl as C4 substituent is qualitative but notable across the exemplified series.
Conditions	Patent CA2621227A1; legal status: abandoned; SAR derived from biological examples within the patent specification [1].

Why This Matters

The alignment of the cyclopentyl-thiazole motif with a documented pharmacophore for glucokinase activation provides a rationale for selecting this building block over analogs lacking the cyclopentyl group when designing GK-targeted compound libraries.

• [1] CA2621227A1 patent: Thiazole derivative as glucokinase activator. Google Patents. https://patents.google.com/patent/CA2621227A1/en. View Source

Recommended Storage Conditions Comparison

Vendor specifications indicate that the target compound requires sealed, dry storage at 2–8°C . Its lithium salt form, lithium 2-(4-cyclopentyl-1,3-thiazol-2-yl)acetate, is also commercially available and may offer improved aqueous solubility for biological assays . In contrast, the regioisomer 2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid is recommended for storage at room temperature by Sigma-Aldrich , suggesting potentially different intrinsic stability profiles between the two regioisomers.

Storage conditions

Head-to-head

2–8 °C (target) vs Room temp. (regioisomer)

Target Isomer

Refrigerated storage requirement may affect handling and shipping workflows

Vendor datasheet recommendations; long-term stability data not provided

Evidence Dimension	Recommended long-term storage temperature
Target Compound Data	Sealed in dry, 2–8°C (refrigerated)
Comparator Or Baseline	2-(2-cyclopentyl-1,3-thiazol-4-yl)acetic acid: storage at room temperature (RT)
Quantified Difference	Target requires refrigeration (~5°C mean); comparator stable at ambient (~25°C). Difference of ~20°C in recommended storage conditions.
Conditions	Vendor datasheet recommendations (ChemScene for target; Sigma-Aldrich for comparator) .

Why This Matters

The need for refrigerated storage vs. room-temperature storage for the regioisomer may affect shipping costs, laboratory handling workflows, and long-term stock management in compound management facilities.

Key Research and Procurement Application Scenarios

Glucokinase Activator Library Design

Medicinal chemistry teams pursuing glucokinase (GK) activators can employ this compound as a key intermediate. Patent CA2621227A1 identifies thiazole derivatives with cyclopentyl-containing moieties as GK activators, making the 4-cyclopentyl substitution pattern of the target compound directly relevant for constructing SAR libraries around the eastern region of the thiazole pharmacophore [1]. The free carboxylic acid facilitates amide coupling or esterification to generate diverse analogs for biological screening.

Regioisomeric Control in Molecular Recognition Studies

Researchers investigating the impact of acetic acid positioning on thiazole-based ligand–protein interactions should use this compound alongside its 2-cyclopentyl, 4-acetic acid isomer to systematically probe binding pocket preferences. The distinct spatial vectors of the carboxylate and cyclopentyl groups between the two regioisomers, despite identical computed global properties, allow direct interrogation of regioisomer-dependent molecular recognition [1].

Sp³-Enriched Fragment Collections

In fragment-based drug discovery (FBDD) campaigns that emphasize three-dimensionality and saturated carbon content, this building block contributes an sp³-rich cyclopentyl group coupled with a hydrogen-bond-capable acetic acid handle. Its XLogP3 of 2.1 places it in a favorable lipophilicity range for fragment optimization, and the cyclopentyl group offers greater conformational complexity than planar phenyl analogs [1].

Synthetic Methodology Development

Given the distinct storage requirements (2–8°C) of this regioisomer relative to its room-temperature-stable counterpart, process chemistry groups may use it to develop and benchmark synthetic routes that are sensitive to thermal conditions. The availability of both the free acid and the lithium salt form provides flexibility in reaction solvent selection and workup procedures [1].

Application

Selection Property

Validation Focus

GK activator SAR library design

Cyclopentyl-thiazole scaffold alignment

Patent pharmacophore mapping

Regioisomeric recognition studies

Regioisomer-defined binding vectors

Structural binding assay comparison

Fragment-based library design

sp³-rich cyclopentyl handle

3D conformational diversity assessment

Thermally-sensitive synthetic routes

Low-temperature storage compatibility

Process stability benchmarking

• [1] PubChem CID 5221819; CA2621227A1 patent; ChemScene vendor datasheet. See Section 3 Evidence_Items for full references. View Source